Cas no 38603-73-5 (2-[(5-Methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine;dihydrobromide)

2-[(5-Methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine;dihydrobromide structure
38603-73-5 structure
Product Name:2-[(5-Methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine;dihydrobromide
CAS No:38603-73-5
MF:C7H15Br2N3S
MW:333.087098360062
CID:1069002
Update Time:2023-08-03

2-[(5-Methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine;dihydrobromide Chemical and Physical Properties

Names and Identifiers

    • Imp. J (EP) as Dihydrobromide: 2-[[(5-Methyl-1H-imidazol-4-yl)methyl]sulphanyl]ethanamineDihydrobromide
    • 4-methyl-5-[(2-aminoethyl)thiomethyl)imidazole dihydrobromide
    • 4-methyl-5-[(2-aminoethyl)thiomethyl]imidazole dihydrobromide
    • QMIPZFMBNNHUHG-UHFFFAOYSA-N
    • 4-methyl-5-[(2-aminoethyl) thiomethyl]imidazole dihydrobromide
    • 2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine;dihydrobromide
    • 2-[[(5-Methyl-1H-imidazol-4-yl)methyl]sulphanyl]ethanamine Dihydrobromide
    • 2-[(5-Methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine;dihydrobromide
    • Inchi: 1S/C7H13N3S.2BrH/c1-6-7(10-5-9-6)4-11-3-2-8;;/h5H,2-4,8H2,1H3,(H,9,10);2*1H
    • InChI Key: QMIPZFMBNNHUHG-UHFFFAOYSA-N
    • SMILES: Br.Br.S(CCN)CC1=C(C)NC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Topological Polar Surface Area: 80

Experimental Properties

  • Melting Point: 194 ºC (ethanol )

2-[(5-Methyl-1H-imidazol-4-yl)methylsulfanyl]ethanamine;dihydrobromide Security Information

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